Methyl 1-diethoxyphosphinylmethyldithiocarbamate

• CAS RN: 67098-32-2
• Molecular Formula: C7H16NO3PS2
• Molecular Weight: 257.3 g/mol
• IUPAC Name: methyl N-(diethoxyphosphorylmethyl)carbamodithioate
• InChI: InChI=1S/C7H16NO3PS2/c1-4-10-12(9,11-5-2)6-8-7(13)14-3/h4-6H2,1-3H3,(H,8,13)
• InChI Key: MVSOWNHOEQOCRN-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CNC(=S)SC)OCC

Description

Methyl 1-diethoxyphosphinylmethyldithiocarbamate is a useful research compound. Its molecular formula is C7H16NO3PS2 and its molecular weight is 257.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Carbon disulfide (0.88 ml, 1.11 g) was added dropwise to a stirred solution of 2.45 g (14.6 mmol) of diethyl aminomethylphosphonate and 0.82 g (14.6 mmol) of potassium hydroxide in 25 ml of ethanol. During addition the temperature of the reaction mixture rose from 26° to 33 °. A second portion of 0.88 ml of carbon disulfide was added and the mixture was stirred at 50° for 1 hour. The mixture was cooled to ambient temperature, 2.08 g (14.6 mmol) of methyl iodide was added dropwise and the resulting mixture was stirred for 1.5 hours. The mixture was evaporated to dryness, the residue was dissolved in water and the aqueous solution was extracted twice with ethyl acetate. The extracts were combined, dried (MgSO4) and evaporated to dryness to give methyl 1-diethoxyphosphinylmethyldithiocarbamate.